5-(4-(1H-Pyrazol-1-yl)benzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 2,2-dimethyl-5-[(4-pyrazol-1-ylphenyl)methyl]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C16H16N2O4/c1-16(2)21-14(19)13(15(20)22-16)10-11-4-6-12(7-5-11)18-9-3-8-17-18/h3-9,13H,10H2,1-2H3
• InChI Key: PBJNVWSMAGTCOD-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(C(=O)O1)CC2=CC=C(C=C2)N3C=CC=N3)C

Description

5-(4-(1H-Pyrazol-1-yl)benzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

L-Proline (4.07 g, 35.0 mmol) was added to a semi-heterogeneous mixture of 4-(1H-pyrazol-1-yl)benzaldehyde (30.0 g, 174 mmol) and 2,2-dimethyl-1,3-dioxane-4,6-dione (25.6 g, 174 mmol) in ethanol (996 mL) at room temperature. After 40 minutes, diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate (44.1 g, 174 mmol) was added in one portion followed by ethanol (125 mL). After overnight stirring, the mixture was concentrated under reduced pressure to afford a yellow solid. Isopropanol (300 mL) was added and the heterogeneous mixture was sonicated for 30 minutes. The mixture was filtered and the filter cake was washed with isopropanol. The solids were collected and dried under vacuum to provide the title compound as a white solid.

Synthesis routes and methods II

Procedure details

L-Proline (4.07 g. 35.0 mmol) was added to a semi-heterogeneous mixture of 4-(H-pyrazol-1-yl)benzaldehyde (30.0 g, 174 mmol) and 2,2-dimethyl-1,3-dioxane-4,6-dione (25.6 g, 174 mmol) in ethanol (996 mL) at room temperature. After 40 minutes, diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate (44.1 g, 174 mmol) was added in one portion followed by ethanol (125 mL). After overnight stirring, the mixture was concentrated under reduced pressure to afford a yellow solid. Isopropanol (300 mL) was added and the heterogeneous mixture was sonicated for 30 minutes. The mixture was filtered and the filter cake was washed with isopropanol. The solids were collected and dried under vacuum to provide the title compound as a white solid.